Cas no 2680830-96-8 (tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate
• CAS No: 2680830-96-8
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 6406920
• PubChem ID: 165917720
• Update Time: 2025-06-08

tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278434
• tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate
• 2680830-96-8

• Inchi： 1S/C12H15N3O3/c1-12(2,3)18-11(16)15-10-8(7-13)9(17-4)5-6-14-10/h5-6H,1-4H3,(H,14,15,16)
• InChI Key： NHORGHRIMRKRID-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=C(C=CN=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate

Introduction to tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate (CAS No. 2680830-96-8)

tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate (CAS No. 2680830-96-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, a cyano group, and a methoxy-substituted pyridine ring, which collectively contribute to its chemical and biological properties.

The tert-butyl group in tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate provides steric protection and enhances the compound's stability, making it suitable for various synthetic transformations. The cyano group, known for its electron-withdrawing properties, imparts additional reactivity and can be converted into other functional groups through various chemical reactions. The methoxy-substituted pyridine ring adds to the compound's aromaticity and can influence its binding affinity to biological targets.

Recent studies have explored the potential of tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate in the context of drug discovery. One notable area of research is its application as a lead compound for the development of inhibitors targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit certain kinases involved in cancer progression. The researchers found that derivatives of tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate exhibited potent inhibitory activity against these kinases, suggesting their potential as anticancer agents.

In addition to its anticancer properties, tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate has also been investigated for its neuroprotective effects. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that the compound could protect neurons from oxidative stress-induced damage. The mechanism of action was attributed to the compound's ability to modulate specific signaling pathways involved in neuroprotection. These findings open up new avenues for the development of neuroprotective drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of 3-cyano-4-methoxypyridine with tert-butyl isocyanate under controlled conditions. This method provides a scalable and efficient route for producing the compound, making it accessible for both academic research and industrial applications.

The physicochemical properties of tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate, including its solubility, stability, and logP value, have been extensively characterized. These properties are crucial for understanding the compound's behavior in biological systems and optimizing its formulation for drug delivery. For instance, the logP value indicates that the compound has moderate lipophilicity, which is beneficial for crossing biological membranes and reaching target tissues.

Clinical trials involving compounds derived from tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, tert-butyl N-(3-cyano-4-methoxypyridin-2-yl)carbamate (CAS No. 2680830-96-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a valuable asset in the quest for innovative treatments.